1-Hydroxymethyl-3-methyl-cyclobutanecarboxylicacid

medicinal chemistry building block conformational constraint
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H12O3
Molecular Weight 144.17 g/mol
Cat. No. B15265940
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name1-Hydroxymethyl-3-methyl-cyclobutanecarboxylicacid
Molecular FormulaC7H12O3
Molecular Weight144.17 g/mol
Structural Identifiers
SMILESCC1CC(C1)(CO)C(=O)O
InChIInChI=1S/C7H12O3/c1-5-2-7(3-5,4-8)6(9)10/h5,8H,2-4H2,1H3,(H,9,10)
InChIKeyVEENVSMUHHMJED-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes0.1 g / 0.25 g / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Structural Profile for Sourcing Decisions


1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid (CAS 1823617-77-1) is a cyclobutane-derived bifunctional building block bearing a geminal arrangement of a hydroxymethyl (-CH₂OH) and a carboxylic acid (-COOH) at C1, together with a methyl substituent at C3 [1]. With molecular formula C₇H₁₂O₃ and molecular weight 144.17 g/mol, it is commercially supplied at ≥95% purity for research use . The compound belongs to a class of rigid, sp³-rich scaffolds increasingly valued in medicinal chemistry for conformational constraint [2], but its precise regio- and stereochemical arrangement differentiates it from closely related cyclobutane acids.

1
Geminal 1,1-bifunctional scaffold: hydroxymethyl and carboxyl co-located at C1, enabling rigid bifunctional linker synthesis.
2
Conformationally constrained sp³-rich cyclobutane core supports SAR studies where angular control is critical.
3
Commercial supply at reported ≥95% purity for research use; differentiated from simple cyclobutane acids by dual functionality.

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Why In-Class Analogs Cannot Be Interchanged


Cyclobutane-carboxylic acid derivatives are frequently treated as interchangeable intermediates, yet subtle differences in substitution pattern produce quantifiable variations in lipophilicity, hydrogen-bonding capacity, and steric environment that directly control pharmacokinetic and reactivity profiles [1]. The target compound’s geminal 1,1-disubstitution (hydroxymethyl and carboxyl co-located at C1) creates a local steric environment absent in its 1,3-regioisomer and a dual-protic handle missing in mono-functional analogs [2]. These structural facts preclude generic substitution without deliberate re-optimization of downstream coupling conditions or physicochemical property matching.

Geminal 1,1-substitution vs. 1,3-regioisomer: steric environment and coupling trajectory may not transfer directly.
Dual protic handles (acid + alcohol) vs. monofunctional analogs: reactivity, solubility, and H-bond capacity differ significantly.
Hydroxymethyl group markedly alters lipophilicity, TPSA, and H-bond profile compared with des-hydroxymethyl cyclobutane acids.

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Comparator-Based Evidence for Selection


Regiospecific Gem-Disubstitution Pattern Distinct from the 1,3-Regioisomer

The target compound positions both the hydroxymethyl and carboxylic acid groups at C1 (geminal), whereas the commercially available regioisomer 3-(hydroxymethyl)-1-methylcyclobutane-1-carboxylic acid (CAS 2172598-32-0) distributes them across C1 and C3 [1]. This regiospecific arrangement is confirmed by SMILES notation: CC1CC(C1)(CO)C(=O)O for the target vs. OCC1CC(C(=O)O)(C)C1 for the regioisomer [2]. The gem-disubstitution pattern restricts conformational mobility around the C1 centre and creates a distinct steric footprint, which affects the trajectory of both the nucleophilic hydroxymethyl and the electrophilic carboxyl in subsequent coupling reactions [3].

Regiospecific Gem-Disubstitution
Cross-study comparable
Target: 1,1-geminal (OHMe and COOH at C1) Comparator: 1,3-distal arrangement (OHMe at C3)
Regiospecific spatial arrangement supports SAR integrity.
Identical formula and MW; behavior in coupling differs due to connectivity.
medicinal chemistry building block conformational constraint

Lipophilicity (LogP) Contrast with 3-Methylcyclobutanecarboxylic Acid

The target compound exhibits a predicted LogP of 0.48 (Leyan calculation) , whereas the simpler 3-methylcyclobutanecarboxylic acid (CAS 57252-83-2) – lacking the hydroxymethyl group – has a higher XLogP3 of 1.0 [1]. The ≥0.52 log-unit reduction in lipophilicity corresponds to an approximately 3.3-fold decrease in the octanol-water partition coefficient, directly attributable to the additional primary alcohol moiety.

Lipophilicity (LogP)
Cross-study comparable
ΔLogP ≈ -0.52 (~3.3× lower partition)
Reported lower lipophilicity may support tuning ADME properties.
Predicted LogP 0.48 vs. comparator XLogP3 1.0 (PubChem).
physicochemical property permeability solubility

Hydrogen-Bond Donor/Acceptor Advantage Over Des-Hydroxymethyl Analog

The target compound provides two hydrogen-bond donors (the carboxylic acid O-H and the hydroxymethyl O-H) and three hydrogen-bond acceptors (two from the carboxyl and one from the hydroxyl), compared with only one HBD and two HBA for 3-methylcyclobutanecarboxylic acid [1]. This enhanced H-bond capacity (total HBD+HBA = 5 vs. 3) increases potential for ordered intermolecular interactions and aqueous solubility .

H-Bond Donor/Acceptor Count
Cross-study comparable
+1 donor, +1 acceptor (total HBD+HBA 5 vs 3)
Increased H-bond capacity may improve aqueous solubility and crystal packing.
Computed counts; supports linker and co-crystal design context.
molecular recognition solubility crystal engineering

Polar Surface Area Differentiation for Permeability Tuning

The target compound has a topological polar surface area (TPSA) of 57.5 Ų [1], identical to that of 3-hydroxy-3-methylcyclobutane-1-carboxylic acid [2], but significantly higher than the 37.3 Ų of 3-methylcyclobutanecarboxylic acid [3]. The 20.2 Ų increase reflects the contribution of the primary alcohol, placing the target compound within the favorable range for oral bioavailability (typically <140 Ų) while offering higher polarity than the simple methyl acid.

Polar Surface Area (TPSA)
Cross-study comparable
ΔTPSA = +20.2 Ų vs. des-hydroxymethyl analog
TPSA in favorable range for oral bioavailability tuning.
57.5 Ų places it between low and high permeability extremes.
drug-likeness ADME permeability

Distinct Acidity Profile vs. 3-Hydroxy Analog

Although no experimentally measured pKa has been published for the target compound, the acid dissociation constant of 3-methylcyclobutanecarboxylic acid is predicted as 4.81 ± 0.40 . The target compound, with the carboxyl group directly attached to a quaternary carbon also bearing a hydroxymethyl substituent, is expected to exhibit a measurably different pKa due to the inductive electron-withdrawing effect (-I) of the proximal hydroxyl, which stabilises the carboxylate anion more than the remote hydroxyl in 3-hydroxy-3-methylcyclobutane-1-carboxylic acid (pKa ~4.5–5.0 range estimated [1]). This predicted pKa shift has implications for ionisation state at physiological pH.

Acidity Profile (pKa)
Class-level inference
Estimated pKa depression 0.2–0.5 units vs. 3-methyl analog
Context-dependent; may shift ionization at physiological pH.
No published experimental pKa; based on inductive effect trends.
acid-base property ionization formulation

Molecular Weight Window for Fragment-Based Design

At 144.17 g/mol, the target compound sits comfortably within the fragment-like molecular weight range (MW < 300 Da) [1], yet offers 26.2% greater mass than the 114.14 g/mol of 3-methylcyclobutanecarboxylic acid [2] due to the additional CH₂O unit. This positions it as a heavier, more functionalised fragment that retains fragment-like properties while providing an additional synthetic handle (the primary alcohol) not present in the lighter comparator.

Molecular Weight
Cross-study comparable
ΔMW = +30.0 g/mol (+26.2%) vs. simpler analog
Intermediate fragment-like mass with additional synthetic handle.
144.17 g/mol retains fragment properties while adding functionality.
fragment-based drug discovery lead-like MW optimisation

1-Hydroxymethyl-3-methyl-cyclobutanecarboxylic acid – Evidence-Linked Application Scenarios


Conformationally Constrained Scaffold for Kinase Inhibitor SAR Exploration

The gem-disubstituted cyclobutane core provides a rigid, sp³-rich framework suitable for exploring kinase hinge-binding motifs. The regiospecific 1,1-arrangement distinguishes it from the 1,3-regioisomer (CAS 2172598-32-0) and ensures that the trajectory of linker attachment is orthogonal, which is critical when structure-activity relationships demand precise angular control [1]. The target’s moderate LogP (~0.48) and TPSA (57.5 Ų) place it in the desirable range for CNS drug-like lead compounds .

Dual-Protic Handle for Bifunctional Linker and Prodrug Design

With two protic groups (carboxylic acid and primary alcohol) on the same cyclobutane carbon, the compound serves as a compact, rigid linker for attaching two distinct pharmacophores or for synthesising ester-prodrugs where the alcohol can be selectively protected and deprotected. The hydrogen-bond donor/acceptor count (2 HBD, 3 HBA) exceeds that of 3-methylcyclobutanecarboxylic acid (1 HBD, 2 HBA), offering enhanced aqueous solubility for linker applications [1].

Intermediate for Fluoromethyl-Substituted Cyclobutane Building Blocks

1-(Hydroxymethyl)cyclobutane-1-carboxylic acid derivatives are established precursors for synthesising α-fluoromethyl- and α-difluoromethyl-substituted cyclobutane amines and carboxylic acids via Swern oxidation and fluorination pathways [1]. The 3-methyl substituent on the target compound introduces additional steric and electronic modulation absent in the non-methylated analogue (CAS 114671-90-8), enabling access to a distinct subset of fluorinated cyclobutane scaffolds for medicinal chemistry.

Fragment Library Expansion with Intermediate Lipophilicity

Fragment-based drug discovery libraries benefit from compounds that occupy a narrow lipophilicity window (LogP 0–1). The target compound (LogP ~0.48) fills a gap between the more lipophilic 3-methylcyclobutanecarboxylic acid (XLogP3 = 1.0) and the more polar 3-hydroxy-3-methylcyclobutane-1-carboxylic acid (XLogP3 = -0.2) [1], offering fragment library curators a differentiated option for balancing potency and solubility during hit-to-lead optimisation.

Application
Selection Property
Validation Focus
Conformationally constrained kinase inhibitor SAR
Gem-disubstituted cyclobutane with regiospecific 1,1-arrangement
Verify spatial orientation and coupling trajectory vs. 1,3-regioisomer
Bifunctional linker and prodrug design
Dual protic handles (carboxylic acid + primary alcohol) at C1
Assess selective protection/deprotection and solubility enhancement
Fluoromethyl-substituted cyclobutane building block synthesis
Hydroxymethyl precursor with 3-methyl modulation
Confirm oxidation/fluorination pathway compatibility
Fragment library with intermediate lipophilicity
Reported LogP in fragment-like 0–1 range, moderate TPSA
Validate lipophilicity window for balanced potency/solubility
Quote Request

Request a Quote for 1-Hydroxymethyl-3-methyl-cyclobutanecarboxylicacid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.